Cas no 17311-01-2 (Benzenaminium, 4-cyano-N,N,N-trimethyl-, iodide)

17311-01-2 structure
Product name:Benzenaminium, 4-cyano-N,N,N-trimethyl-, iodide
Benzenaminium, 4-cyano-N,N,N-trimethyl-, iodide Chemical and Physical Properties
Names and Identifiers
-
- Benzenaminium, 4-cyano-N,N,N-trimethyl-, iodide
- (4-cyanophenyl)-trimethylazanium,iodide
- 4-Cyanophenyltrimethylammoniumiodid
- 4-cyano-tri-N-methyl-anilinium,iodide
- 4-Cyan-tri-N-methyl-anilinium,Jodid
- DTXSID90465907
- 17311-01-2
-
- Inchi: InChI=1S/C10H13N2.HI/c1-12(2,3)10-6-4-9(8-11)5-7-10;/h4-7H,1-3H3;1H/q+1;/p-1
- InChI Key: VYOQAHNNAAFECP-UHFFFAOYSA-M
- SMILES: C[N+](C)(C)C1=CC=C(C=C1)C#N.[I-]
Computed Properties
- Exact Mass: 288.01200
- Monoisotopic Mass: 288.01235g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 186
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79000
- LogP: -1.24102
Benzenaminium, 4-cyano-N,N,N-trimethyl-, iodide Related Literature
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Liang Wang,Li Song,Lei Li,Yifei Wang RSC Adv., 2014,4, 1567-1569
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Kelsey M. Hallinen,Stephanie Tristram-Nagle,John F. Nagle Phys. Chem. Chem. Phys., 2012,14, 15452-15457
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Azusa Kondoh,Sho Ishikawa,Takuma Aoki Chem. Commun., 2016,52, 12513-12516
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Zhen Wang,Hong Wang,Chengjie Wang,Xu Yang Anal. Methods, 2019,11, 5017-5022
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Weichen Liu,Zhengping Zhang,Libin Zhang,Xing Wu,Junyan Dai,Guoping Mao,Yayi Wei RSC Adv., 2019,9, 3828-3837
17311-01-2 (Benzenaminium, 4-cyano-N,N,N-trimethyl-, iodide) Related Products
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